Quantified Thermal Protection: Quaternium-70 Reduces Heat-Induced Damage by 10–20% Relative to Untreated Control
In a 1998 controlled study examining the effects of heat-protective ingredients on hair subjected to curling iron exposure, Quaternium-70 was among only three ingredients evaluated and demonstrated a 10–20% reduction in heat impact on hair relative to untreated hair [1]. While this study does not provide head-to-head data against other specific cationic conditioning agents, the identification of Quaternium-70 as one of the few independently studied heat-protective actives establishes a verifiable performance attribute not universally documented for alternative quaternary ammonium compounds in the peer-reviewed literature [1].
| Evidence Dimension | Reduction in heat-induced hair damage |
|---|---|
| Target Compound Data | 10–20% reduction |
| Comparator Or Baseline | Untreated hair (baseline: 0% reduction) |
| Quantified Difference | 10–20 percentage point improvement |
| Conditions | Curling iron heat exposure; 1998 controlled laboratory study on human hair |
Why This Matters
For formulators developing heat-protectant leave-in sprays and thermal styling products, this independently verified efficacy supports ingredient selection based on documented thermal protection claims.
- [1] Bela R, as cited in RBC-Ukraine. Hairdresser explains whether heat protection is necessary in hair care. July 19, 2024. Reporting on 1998 scientific study of PVP/DMAPA acrylates copolymer, quaternium-70, and hydrolyzed wheat protein: these three components reduce heat impact on hair by 10-20%. View Source
